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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596073

A critical guide for laboratory professionals on the proper handling and disposal of Ethylene
Chlorohydrin, a highly toxic and flammable compound. Adherence to these protocols is
essential for ensuring personnel safety and environmental compliance.

Initial clarification: The query for "Enhydrin chlorohydrin” is presumed to be a typographical
error for "Ethylene chlorohydrin.” The following procedures are based on the established safety
and disposal protocols for Ethylene chlorohydrin (CAS No: 107-07-3).

Ethylene chlorohydrin is a highly hazardous chemical that demands meticulous handling and
disposal procedures.[1][2] It is classified as very toxic and can be fatal if swallowed, inhaled, or
if it comes into contact with skin.[3][4][5][6] Furthermore, it is a flammable liquid, with vapors
that can form explosive mixtures with air.[3][5][7] Due to these significant risks, all personnel
must strictly adhere to the following safety and disposal protocols to mitigate exposure and
prevent environmental contamination.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)

Before commencing any work involving Ethylene chlorohydrin, including its disposal, the
following safety measures are mandatory:

e Engineering Controls: Always handle Ethylene chlorohydrin in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[3][6][7]
Eyewash stations and safety showers must be readily accessible.[7]
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o Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to
prevent any direct contact with the substance.

o Hand Protection: Wear compatible, chemical-resistant gloves.[6]

o Body Protection: A protective suit or lab coat is necessary.[3][7] For spill cleanup, a full
chemical-resistant suit may be required.

o Eye and Face Protection: Use chemical safety goggles and a face shield for maximum
protection.[6][7]

o Respiratory Protection: A government-approved respirator is essential when handling this
substance, especially outside of a fume hood or in case of a spill.[3][6][7]

o Fire Safety: Keep Ethylene chlorohydrin away from all sources of ignition, including heat,
sparks, open flames, and hot surfaces.[3][5][7] Use only non-sparking tools and explosion-
proof electrical equipment when handling the substance.[3][5][7]

Step-by-Step Disposal Procedure

The disposal of Ethylene chlorohydrin must be managed as hazardous waste, following a strict
“cradle-to-grave" approach as outlined by regulations like the Resource Conservation and
Recovery Act (RCRA).[8] Never dispose of this chemical down the drain or in the regular trash.

[9]
o Waste Identification and Segregation:

o All waste containing Ethylene chlorohydrin, including contaminated labware, PPE, and
absorbent materials from spills, must be classified as hazardous waste.

o Segregate this waste stream from other chemical wastes to prevent dangerous reactions.
It is incompatible with strong bases, acids, and metals.[3][7]

o Containerization:

o Collect all Ethylene chlorohydrin waste in a designated, leak-proof, and chemically
compatible container.
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o The container must be clearly labeled with a "Hazardous Waste" tag, identifying the
contents as "Ethylene Chlorohydrin Waste."

o Keep the container tightly sealed at all times, except when adding waste.[3][5][6][7]

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste storage.[3][5][7]

o The storage area must be away from heat and sources of ignition.[3][7]

o Utilize secondary containment to capture any potential leaks or spills from the primary
container.[9]

e Spill Management:

o In the event of a spill, immediately evacuate the area and remove all ignition sources.[3][5]

[7]

o Don the appropriate PPE, including respiratory protection (a self-contained breathing
apparatus may be necessary for large spills).[3][5][7]

o Contain the spill by soaking it up with an inert absorbent material (e.g., vermiculite, dry
sand).

o Carefully collect the contaminated absorbent material using non-sparking tools and place
it in a designated hazardous waste container for disposal.[3][7]

o Decontamination of Empty Containers:

o Containers that held pure Ethylene chlorohydrin are also considered hazardous waste.

o The first rinse of the container with a suitable solvent must be collected and disposed of as
hazardous waste.[9] Given the high toxicity of Ethylene chlorohydrin (LD50 < 50mg/kg),
the first three rinses must be collected and managed as hazardous waste.[9]

» Final Disposal:
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o Do not attempt to treat or neutralize Ethylene chlorohydrin waste in the lab.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[9]

o The waste must be transported by a certified hazardous waste carrier to an approved

treatment, storage, and disposal facility (TSDF).[3][7][10]

Chemical and Physical Properties of Ethylene

Chlorohydrin

The following table summarizes key quantitative data for Ethylene chlorohydrin, essential for its

safe handling and management.

Property Value Source(s)

CAS Number 107-07-3 [11]

Molecular Formula C2HsCIO [1][5][11][12]

Molecular Weight 80.51 g/mol [1]05][11][12]

Appearance Colorléss liquid with a faint, (A7)
ether-like odor

Boiling Point 129 - 130 °C / 264.2 - 266 °F [5]

Flash Point 55 °C /131 °F (Closed Cup) [5]

Specific Gravity 1.200 [5]

Water Solubility Miscible [5][11][12]

Vapor Pressure 6.6 mbar @ 20 °C [5]

Acute Toxicity (Oral) LD50 (Rat): 89 mg/kg [12]

Experimental Protocols and Visualizations

While specific experimental protocols for the disposal of Ethylene chlorohydrin primarily involve

the procedural steps outlined above rather than laboratory experiments, the logical workflow for
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its management from generation to final disposal is critical. The following diagram illustrates
this mandatory process.

Waste Generation & Handling

Ethylene Chlorohydrin
Waste Generated
(Liquid, Solid, PPE)

'

Don Full PPE
(Gloves, Goggles, Respirator, Coat)

l

Segregate as Acutely
Hazardous Waste

Containment & Storage
4
Place in Labeled, Sealed,
Chemically-Resistant Container

'

Store in Secondary Containment
in a Cool, Ventilated Area

1

1

l Final Disposal

Y
Keep Away From q Contact Environmental
Ignition Sources Health & Safety (EHS)

'

Arrange for Pickup by
Licensed Waste Contractor

i

Transport to Approved
Hazardous Waste Facility
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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